Cas no 1805623-74-8 (2-Amino-4,5-bis(trifluoromethyl)benzyl bromide)

• Product Name: 2-Amino-4,5-bis(trifluoromethyl)benzyl bromide
• CAS No: 1805623-74-8
• MF: C₉H₆BrF₆N
• MW: 322.045062541962
• CID: 4982891
• Update Time: 2025-10-21

2-Amino-4,5-bis(trifluoromethyl)benzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4,5-bis(trifluoromethyl)benzyl bromide

• Inchi： 1S/C9H6BrF6N/c10-3-4-1-5(8(11,12)13)6(2-7(4)17)9(14,15)16/h1-2H,3,17H2
• InChI Key： LSBSDDHJOYRYTE-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC(C(F)(F)F)=C(C(F)(F)F)C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• XLogP3: 3.6
• Topological Polar Surface Area: 26

Additional information on 2-Amino-4,5-bis(trifluoromethyl)benzyl bromide

Recent Advances in the Application of 2-Amino-4,5-bis(trifluoromethyl)benzyl bromide (CAS: 1805623-74-8) in Chemical Biology and Pharmaceutical Research

2-Amino-4,5-bis(trifluoromethyl)benzyl bromide (CAS: 1805623-74-8) is a highly specialized chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in chemical biology and pharmaceutical research. This trifluoromethyl-substituted benzyl bromide derivative serves as a versatile building block in organic synthesis, particularly in the development of novel bioactive molecules and pharmaceutical intermediates. The presence of both amino and bromomethyl functional groups on the aromatic ring, along with the electron-withdrawing trifluoromethyl groups, makes this compound a valuable scaffold for constructing complex molecular architectures with tailored biological activities.

Recent studies have demonstrated the utility of 2-Amino-4,5-bis(trifluoromethyl)benzyl bromide in medicinal chemistry applications, particularly in the design of enzyme inhibitors and receptor modulators. The trifluoromethyl groups significantly influence the compound's electronic properties, lipophilicity, and metabolic stability, which are crucial parameters in drug design. Researchers have successfully employed this compound as a key intermediate in the synthesis of potential therapeutic agents targeting various diseases, including central nervous system disorders, inflammatory conditions, and certain types of cancer.

In synthetic methodology development, 2-Amino-4,5-bis(trifluoromethyl)benzyl bromide has been utilized in palladium-catalyzed cross-coupling reactions, nucleophilic substitution reactions, and as a precursor for heterocyclic compound synthesis. The bromomethyl group serves as an excellent leaving group, enabling efficient functionalization of the molecule. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters highlight its application in creating structurally diverse compound libraries for high-throughput screening against various biological targets.

From a pharmacological perspective, derivatives synthesized from 2-Amino-4,5-bis(trifluoromethyl)benzyl bromide have shown promising activity profiles. For instance, certain analogs have demonstrated potent inhibitory effects against specific protein kinases involved in signal transduction pathways. The compound's structural features allow for optimal interactions with the ATP-binding sites of these enzymes, making it a valuable scaffold for kinase inhibitor development. Additionally, the presence of fluorine atoms enhances membrane permeability and improves pharmacokinetic properties of the resulting drug candidates.

Recent advances in synthetic techniques have improved the accessibility and purity of 2-Amino-4,5-bis(trifluoromethyl)benzyl bromide, facilitating its broader application in research. Novel purification methods and optimized synthetic routes have been reported, addressing previous challenges associated with its preparation. These developments have enabled researchers to explore its potential in more complex synthetic transformations and biological evaluations.

In conclusion, 2-Amino-4,5-bis(trifluoromethyl)benzyl bromide (CAS: 1805623-74-8) represents a significant tool in modern chemical biology and drug discovery efforts. Its unique structural features and versatile reactivity continue to inspire innovative applications in medicinal chemistry. As research progresses, we anticipate seeing more therapeutic candidates derived from this scaffold entering preclinical and clinical development stages, potentially addressing unmet medical needs across various disease areas.